Cas no 35067-78-8 (1-Propanaminium,3-carboxy-2-[(cyclopropylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt)

• Product Name: 1-Propanaminium,3-carboxy-2-[(cyclopropylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt
• CAS No: 35067-78-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 315161
• PubChem ID: 3082411
• Update Time: 2025-04-19

1-Propanaminium,3-carboxy-2-[(cyclopropylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-[(cyclopropylcarbonyl)oxy]-N,N,N-trimethyl-, inner salt
• 3-(cyclopropanecarbonyloxy)-4-(trimethylazaniumyl)butanoate
• 1-Propanaminium, 3-carboxy-2-((cyclopropylcarbonyl)oxy)-N,N,N-trimethyl-, inner salt
• 3-[(Cyclopropanecarbonyl)oxy]-4-(trimethylazaniumyl)butanoate
• 35067-78-8
• O-(cyclopropylcarbonyl) carnitine
• Cyclopropanecarbonylcarnitine
• DTXSID10956509
• Cyclopropane-carbonyl-carnitine

• Inchi： 1S/C11H19NO4/c1-12(2,3)7-9(6-10(13)14)16-11(15)8-4-5-8/h8-9H,4-7H2,1-3H3
• InChI Key： FWHNHCPWHAWOAI-UHFFFAOYSA-N
• SMILES： O(C(C1CC1)=O)C(CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 229.13147
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43